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Histidine's unique imidazole side chain is a cornerstone of functionality in a vast number of
biologically active peptides and proteins, participating in catalysis, metal ion coordination, and
proton transfer mechanisms.[1] However, this very reactivity presents a significant hurdle in
synthetic peptide chemistry. The imidazole ring is nucleophilic, basic, and prone to facilitating
racemization of the a-carbon during peptide coupling steps, which can compromise the
stereochemical integrity and biological activity of the final product.[1][2]

To navigate these challenges, a suite of protecting group strategies has been developed. This
guide focuses on Boc-His(3-Bom)-OMe HCI (methyl (2S)-3-{1-[(benzyloxy)methyl]-1H-
imidazol-5-yl}-2-[(tert-butoxycarbonyl)amino]propanoate hydrochloride), a meticulously
designed histidine derivative that provides robust solutions to the core problems encountered in
peptide synthesis. This derivative employs three distinct protecting groups:

e Boc (tert-butyloxycarbonyl): A well-established, acid-labile protecting group for the a-amino
functionality, forming the basis of the Boc/Bzl solid-phase peptide synthesis (SPPS) strategy.

[3]
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o OMe (Methyl Ester): A simple protecting group for the C-terminal carboxylate, allowing for

solution-phase manipulations or subsequent deprotection for fragment condensation.

» Bom (Benzyloxymethyl): The critical protecting group for the imidazole side chain. By

alkylating the 1t-nitrogen (N-3), the Bom group effectively stericly and electronically hinders

the imidazole's ability to catalyze racemization during activation.[2][4][5]

This technical guide provides a comprehensive overview of the chemical properties, strategic

applications, and detailed handling protocols for Boc-His(3-Bom)-OMe HCI, empowering

researchers to leverage this valuable building block for the successful synthesis of complex

peptides.

I. Physicochemical and Structural Properties

Boc-His(3-Bom)-OMe HCI is typically supplied as a white to off-white solid with a purity of

>98%.[6][7][8] The hydrochloride salt form is utilized to enhance the compound's stability and

handling characteristics.[8]

Below is a summary of its key physicochemical properties:

Property Value Source(s)
methyl (2S)-3-{1-
[(benzyloxy)methyl]-1H-
Chemical Name imidazol-5-yl}-2-[(tert-
butoxycarbonyl)amino]propano
ate hydrochloride
CAS Number 83468-80-8 [71[9]
Molecular Formula C20H27N30s5-HCI [61[719]
Molecular Weight 425.91 g/mol [10][11]
Typical Purity >98% [61[7]
2-8°C, store under inert gas.
Storage Conditions For long-term storage, -15°Cis  [7][10][11]
recommended.
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Structural Elucidation

The precise arrangement of the protecting groups is fundamental to the functionality of this
reagent. The diagram below illustrates the molecular structure.

Caption: Structure of Boc-His(3-Bom)-OMe HCI.

Il. Core Application & Mechanistic Rationale in SPPS

The primary application of Boc-His(3-Bom)-OMe HCI is as a building block in Boc-strategy
solid-phase peptide synthesis (SPPS). Its design directly addresses the critical challenge of
histidine-induced racemization.

Causality of Racemization Suppression

Histidine is particularly susceptible to racemization during the carboxyl activation step required
for peptide bond formation.[12] The unprotected Tt-nitrogen of the imidazole ring is sufficiently
basic to abstract the acidic proton from the a-carbon, leading to the formation of a planar,
achiral enolate intermediate. Reprotonation can then occur from either face, resulting in a
mixture of L- and D-isomers.

The Bom group at the N-3 (11) position provides a robust defense against this pathway. By
alkylating the Tt-nitrogen, the lone pair of electrons is no longer available to act as an
intramolecular base, thus preserving the stereochemical integrity of the a-carbon. This makes
Boc-His(3-Bom)-OH and its derivatives invaluable for syntheses where racemization of
histidine is a significant risk.[2][4][5]

Workflow Integration in Boc-SPPS

The use of Boc-His(3-Bom)-OMe HCI (or its corresponding carboxylic acid, Boc-His(3-Bom)-
OH, for direct use in SPPS) integrates seamlessly into the standard Boc-SPPS workflow.

Caption: Boc-SPPS cycle using a protected histidine derivative.

lll. Reactivity and Key Experimental Protocols

Proper handling and deprotection are critical for the successful application of Boc-His(3-Bom)-
OMe HCI. The three protecting groups are removed under orthogonal conditions.
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Protocol 1: Na-Boc Group Deprotection

The Boc group is acid-labile. However, studies have shown that the Boc group on a His(Bom)
residue can be unusually resistant to cleavage compared to other amino acids.[13] This can
lead to incomplete deprotection and subsequent deletion sequences in the final peptide.
Therefore, modified conditions are often necessary.

Step-by-Step Methodology:

o Standard Conditions: Treat the resin-bound peptide with a solution of 25-50% Trifluoroacetic
Acid (TFA) in Dichloromethane (DCM) for 20-30 minutes at room temperature.

o Rationale: TFA is a strong acid that protonates the Boc group, leading to its cleavage as
gaseous isobutylene and carbon dioxide. DCM serves as an inert solvent.

o Self-Validation & Causality: Monitor the deprotection reaction using a qualitative test (e.qg.,
Kaiser test). If the test indicates the presence of remaining protected amines, it validates the
need for more stringent conditions.

o Modified Protocol (for resistant residues):
o Increase the TFA concentration to 50-60%.
o Prolong the reaction time to 45-60 minutes.

o Perform a second, shorter TFA treatment (e.g., 10-15 minutes) after the initial wash step.
[13]

o Causality: The increased acid concentration and reaction time provide the necessary
chemical potential to overcome the higher activation energy for deprotection of the
sterically or electronically hindered Boc-His(Bom) moiety.

Protocol 2: Imidazole (Bom) and Final Peptide Cleavage

The Bom group is stable to the TFA used for Boc removal but can be cleaved using strong
acids or hydrogenolysis.

Method A: Strong Acid Cleavage (Hydrogen Fluoride - HF)
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WARNING: HF is extremely toxic and corrosive. This procedure must be performed by
trained personnel in a specialized, dedicated apparatus.

Preparation: Dry the peptide-resin thoroughly under high vacuum. Place it in a specialized
HF cleavage vessel.

Scavenger Addition: Add a scavenger cocktail to the vessel. A common choice for Bom-
protected peptides is p-cresol and p-thiocresol.

Causality of Scavengers: During HF cleavage, the Bom group releases a benzyloxymethyl

cation, which can decompose to generate formaldehyde.[13] Formaldehyde can then react
with nucleophilic side chains, particularly Trp and Cys. Scavengers like thiols efficiently trap
these reactive species, preventing side product formation.[2]

Cleavage: Cool the vessel to 0°C. Condense anhydrous HF into the vessel. Stir the mixture
at 0°C for 1-2 hours.

Work-up: Remove the HF by evaporation under vacuum. Precipitate the cleaved peptide in
cold diethyl ether, wash, and lyophilize.

Method B: Palladium-Mediated Hydrogenolysis

This method offers a milder alternative to HF for removing the Bom group, though it is typically
performed in solution after the peptide has been cleaved from the resin by other means if the
linker is not also hydrogenolysis-labile.

o Catalyst Preparation: Suspend the Bom-protected peptide in a suitable solvent (e.g.,
Isopropanol/Water mixture).[14]

Reaction Setup: Add 10% Palladium on Carbon (Pd/C) catalyst to the solution. For improved
reaction rates, a small amount of an acid like formic acid (HCOOH) can be added.[14]

Rationale: The Pd/C catalyst facilitates the transfer of hydrogen to the benzylic C-O bond of
the Bom group, cleaving it to yield toluene and hydroxymethyl-histidine, which subsequently
releases formaldehyde. The added water and acid can suppress side reactions and
accelerate the cleavage.[14]
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e Hydrogenation: Stir the mixture under a hydrogen atmosphere (1 atm or higher pressure)
until the reaction is complete (monitor by HPLC/MS).

o Work-up: Filter the reaction mixture through celite to remove the Pd/C catalyst. Evaporate
the solvent and purify the deprotected peptide.

Protocol 3: C-Terminal Methyl Ester (OMe)
Saponification
This protocol is relevant for solution-phase synthesis or fragment condensation strategies.

o Reaction: Dissolve the peptide methyl ester in a mixture of an organic solvent (e.g., THF or
Methanol) and water.

o Base Addition: Cool the solution to 0°C and add a stoichiometric amount (e.g., 1.05
equivalents) of 1 M aqueous Sodium Hydroxide (NaOH) dropwise.

o Monitoring: Monitor the reaction progress by TLC or HPLC. The reaction is typically complete
within 15-60 minutes.

o Rationale: The hydroxide ion acts as a nucleophile, attacking the ester carbonyl and leading
to the formation of the carboxylate salt and methanol.

e Quenching and Work-up: Carefully neutralize the reaction with a mild acid (e.g., 1 M KHSOa4)
to pH ~4-5. Extract the product into an organic solvent or remove the organic solvent under
vacuum to precipitate the product.

IV. Analytical Quality Control

Verifying the identity and purity of Boc-His(3-Bom)-OMe HCI and its subsequent peptide
products is essential.
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Technique Purpose

Typical Parameters &
Expected Results

Purity Assessment & Reaction
Reverse-Phase HPLC o
Monitoring

Column: C18 (e.g., 4.6 x 250
mm). Mobile Phase A: 0.1%
TFA in Water. Mobile Phase B:
0.1% TFA in Acetonitrile.
Gradient: Linear gradient of B
over 20-30 min. Detection: UV
at 220 nm. Expected Result: A
single major peak with >98%

purity.

Mass Spectrometry (ESI-MS) Identity Confirmation

Mode: Positive lon
Electrospray (ESI+). Expected
Mass: For the free base
(C20H27N305), the calculated
monoisotopic mass is 401.19.
Expect to observe the
protonated molecular ion
[M+H]* at m/z 402.2.

1H-NMR Spectroscopy Structural Confirmation

Solvent: CDCls or DMSO-de.
Key Expected Signals: - ~1.4
ppm (s, 9H, Boc group). - ~3.7
ppm (s, 3H, OMe group). -
Signals for the benzyl and
imidazole protons. The
chemical shifts will differ
significantly from the
corresponding N-1 (1)
protected isomer, providing a
means of confirming

regiochemistry.

V. Safety and Handling
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o General Precautions: Handle Boc-His(3-Bom)-OMe HCI in a well-ventilated fume hood.
Wear standard personal protective equipment (PPE), including safety glasses, a lab coat,
and chemical-resistant gloves.

o Storage: Store the compound in a tightly sealed container under an inert atmosphere (e.g.,
Argon or Nitrogen) at the recommended temperature (2-8°C) to prevent degradation from
moisture and air.[7]

» Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion

Boc-His(3-Bom)-OMe HCI is a highly specialized and effective reagent for introducing histidine
into peptides while minimizing the risk of racemization. Its TT-Bom protecting group provides a
decisive advantage over unprotected or t1-protected derivatives.[4][5] While its use requires
careful consideration of deprotection conditions—particularly the enhanced stability of the Na-
Boc group and the potential for side reactions during Bom cleavage—the protocols outlined in
this guide provide a validated framework for its successful application. By understanding the
underlying chemical principles and adhering to robust experimental methodologies,
researchers can confidently employ this derivative to advance their work in drug discovery and
biochemical research.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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